Cas no 1261955-77-4 (4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid
• CAS No: 1261955-77-4
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18319585
• CID: 2765888
• PubChem ID: 53225503
• Update Time: 2025-10-14

4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261955-77-4
• 6-Chloro-2'-fluoro-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319585
• DTXSID20689235
• 4-CHLORO-3-(2-FLUORO-5-METHYLPHENYL)BENZOIC ACID
• 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, 95%
• 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid

• MDL： MFCD18319585
• Inchi： 1S/C14H10ClFO2/c1-8-2-5-13(16)11(6-8)10-7-9(14(17)18)3-4-12(10)15/h2-7H,1H3,(H,17,18)
• InChI Key： HIAZUMKHXRWGDH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C(=CC=C(C)C=1)F

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid

4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid (CAS No. 1261955-77-4): A Comprehensive Overview

4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid, identified by its CAS number 1261955-77-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the fourth position and a fluoro-methyl phenyl group at the third position, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for the development of novel drugs targeting various diseases.

The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, often responsible for the solubility, stability, and bioavailability of drugs. The introduction of halogen atoms, such as chloro and fluoro, into this core structure can significantly modulate its pharmacokinetic and pharmacodynamic properties. Specifically, the chloro group can enhance lipophilicity, while the fluoro group is known for its ability to improve metabolic stability and binding affinity to biological targets. The combination of these substituents in 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid makes it an intriguing candidate for further investigation.

In recent years, there has been a growing interest in developing small molecule inhibitors for various enzymes and receptors involved in human diseases. Benzoic acid derivatives have shown promise in this context, particularly as inhibitors of enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and proteases. The structural motif of 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid resembles known active ingredients in several drug candidates, suggesting its potential utility in drug design. For instance, analogs with similar structures have been explored as anti-inflammatory agents, where they exhibit significant inhibitory activity by modulating inflammatory pathways.

The synthesis of 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include chlorination of pre-formed benzoic acid derivatives followed by fluorination and methylation at specific positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents efficiently. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective manufacturing.

The pharmacological profile of 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid has been extensively studied in vitro and in vivo. Preliminary studies suggest that this compound exhibits potent inhibitory activity against several target enzymes relevant to neurological disorders. For example, it has shown promise as a potential inhibitor of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. Additionally, its ability to interact with other biological targets makes it a versatile tool for drug discovery efforts aimed at developing treatments for conditions such as cancer, inflammation, and neurodegenerative diseases.

The development of novel therapeutic agents relies heavily on understanding the molecular interactions between drugs and their targets. Computational methods such as molecular docking and virtual screening have become indispensable tools in this process. By leveraging these techniques, researchers can predict the binding affinity and mode of action of 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid with high confidence before conducting expensive wet-lab experiments. Such computational approaches not only accelerate the drug discovery pipeline but also provide valuable insights into structure-activity relationships.

In conclusion, 4-Chloro-3-(2-fluoro-5-methylphenyl)benzoic acid (CAS No. 1261955-77-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it an attractive candidate for further development into novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.